Phosphine oxide complexes of protactinium, niobium, and tantalum pentachlorides

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000258

Abstract

Phosphine oxide complexes of protactinium, niobium, and tantalum pentachloride, MCl5,R3PO [M = Pa, Nb, and Ta; R = C6H5 and N(CH3)2] and MCl5,R2R′PO (M = Pa and Ta; R = C6H5; R′= C6H5·CH2), have been prepared in anhydrous methyl cyanide and methylene dichloride. Niobium(V), but not protactinium(V), forms an oxychloro-complex, NbOCl3,2(C6H5)3PO, in the presence of an excess of triphenylphosphine oxide. Some chemical properties, infrared spectra, and X-ray powder diffraction data are reported.

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